Cas no 338403-20-6 (5-[2-(4-Chloroanilino)vinyl]-3-(2-chloro-6-fluorophenyl)-4-isoxazolecarbonitrile)

• Product Name: 5-[2-(4-Chloroanilino)vinyl]-3-(2-chloro-6-fluorophenyl)-4-isoxazolecarbonitrile
• CAS No: 338403-20-6
• MF: C₁₈H₁₀Cl₂FN₃O
• MW: 374.195905208588
• CID: 5020055
• Update Time: 2023-08-25

5-[2-(4-Chloroanilino)vinyl]-3-(2-chloro-6-fluorophenyl)-4-isoxazolecarbonitrile Chemical and Physical Properties

Names and Identifiers

• HMS568I09
• 5-[2-(4-chloroanilino)vinyl]-3-(2-chloro-6-fluorophenyl)-4-isoxazolecarbonitrile
• 3-(2-chloro-6-fluorophenyl)-5-[(E)-2-[(4-chlorophenyl)amino]ethenyl]-1,2-oxazole-4-carbonitrile
• 5-[2-(4-Chloroanilino)vinyl]-3-(2-chloro-6-fluorophenyl)-4-isoxazolecarbonitrile

• Inchi： 1S/C18H10Cl2FN3O/c19-11-4-6-12(7-5-11)23-9-8-16-13(10-22)18(24-25-16)17-14(20)2-1-3-15(17)21/h1-9,23H/b9-8+
• InChI Key： OUHXPWSFCZDZTN-CMDGGOBGSA-N
• SMILES： ClC1C=CC=C(C=1C1C(C#N)=C(/C=C/NC2C=CC(=CC=2)Cl)ON=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 518
• XLogP3: 5.1
• Topological Polar Surface Area: 61.8